Cas no 123687-40-1 (1-[1-[1-(2,5-Dioxopyrrol-1-yl)ethoxy]ethyl]pyrrole-2,5-dione)

• Product Name: 1-[1-[1-(2,5-Dioxopyrrol-1-yl)ethoxy]ethyl]pyrrole-2,5-dione
• CAS No: 123687-40-1
• MF: C₁₂H₁₂N₂O₅
• MW: 264.234083175659
• CID: 5036267
• Update Time: 2023-08-25

1-[1-[1-(2,5-Dioxopyrrol-1-yl)ethoxy]ethyl]pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,1'-(2,2'-Oxybis(ethane-2,1-diyl))bis(1H-pyrrole-2,5-dione)
• 1-[1-[1-(2,5-Dioxopyrrol-1-yl)ethoxy]ethyl]pyrrole-2,5-dione

• Inchi： 1S/C12H12N2O5/c1-7(13-9(15)3-4-10(13)16)19-8(2)14-11(17)5-6-12(14)18/h3-8H,1-2H3
• InChI Key： MJLZTTCBJVFFSR-UHFFFAOYSA-N
• SMILES： O(C(C)N1C(C=CC1=O)=O)C(C)N1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 264.07462149 g/mol
• Monoisotopic Mass: 264.07462149 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 84
• Molecular Weight: 264.23